(2-Methoxy-1-methylbutyl)-benzene

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 3-methoxypentan-2-ylbenzene
• InChI: InChI=1S/C12H18O/c1-4-12(13-3)10(2)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3
• InChI Key: JZESDORJAAXTTQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C1=CC=CC=C1)OC

Description

(2-Methoxy-1-methylbutyl)-benzene is a substituted benzene derivative characterized by a methoxy group (-OCH₃) and a branched alkyl chain (1-methylbutyl) attached to the aromatic ring. The compound’s structure combines steric bulk from the methylbutyl substituent with the electron-donating methoxy group, which may influence its reactivity, solubility, and applications in organic synthesis or material science.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents on Benzene	Key Functional Groups	Potential Applications
(2-Methoxy-1-methylbutyl)-benzene	2-Methoxy, 1-methylbutyl	Ether, branched alkyl	Solvent, polymer additives
1-Allyloxy-2-methoxybenzene	1-Allyloxy, 2-methoxy	Ether, alkene	Crosslinking agents
1-Fluoro-4-methoxybenzene	1-Fluoro, 4-methoxy	Halogen, ether	Pharmaceutical intermediates
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Methylbenzamide, hydroxyalkyl	Amide, alcohol	Metal-catalyzed C–H activation

Key Observations:

• Electronic Effects : The methoxy group in all compounds enhances electron density on the benzene ring, facilitating electrophilic substitution reactions. However, the electron-withdrawing fluoro group in 1-fluoro-4-methoxybenzene counterbalances this effect, altering reactivity patterns .
• Solubility: Branched alkyl chains (e.g., 1-methylbutyl) improve lipophilicity, making this compound more soluble in nonpolar solvents than analogues with polar functional groups like amides or alcohols .